Cas no 52688-73-0 (Monopotassium hydroquinone)

Monopotassium hydroquinone structure
Monopotassium hydroquinone structure
Product Name:Monopotassium hydroquinone
CAS No:52688-73-0
MF:C6H5KO2
MW:148.201002836227
CID:359113
Update Time:2023-08-03

Monopotassium hydroquinone Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, monopotassium salt
    • Monopotassium hydroquinone
    • C14MPP257V
    • 4-(Potassiooxy)phenol
    • Potassium p-hydroxyphenoxide
    • Potassium 4-hydroxyphenoxide
    • Hydroquinone monopotassium salt
    • 1,4-Benzenediol, potassium salt (1:1)
    • Q27275042
    • Inchi: 1S/C6H6O2.K/c7-5-1-2-6(8)4-3-5;/h1-4,7-8H;/q;+1/p-1
    • InChI Key: PCNOKZQGYPGYKH-UHFFFAOYSA-M
    • SMILES: [K+].[O-]C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 147.993
  • Monoisotopic Mass: 147.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 69.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.3
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